Cas no 2137683-54-4 (4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine)

• Product Name: 4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine
• CAS No: 2137683-54-4
• MF: C₁₁H₁₃BrN₂O
• MW: 269.137721776962
• CID: 6515941
• PubChem ID: 165467774
• Update Time: 2025-06-30

4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-803587
• 4-bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine
• 2137683-54-4
• 4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine

• Inchi： 1S/C11H13BrN2O/c1-3-15-7(2)9-6-10(12)14-11(13-9)8-4-5-8/h6,8H,2-5H2,1H3
• InChI Key： ISCXEOHGIXMPOH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C)OCC)N=C(C2CC2)N=1

Computed Properties

• Exact Mass: 268.02113g/mol
• Monoisotopic Mass: 268.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35Ų

Additional information on 4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine

Chemical Profile of 4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine (CAS No. 2137683-54-4)

4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine (CAS No. 2137683-54-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the pyrimidine class, which is a heterocyclic aromatic organic compound comprising six carbon atoms and two nitrogen atoms at positions 1 and 3. Pyrimidines are fundamental structural motifs in many nucleoside analogs and are widely studied for their role in nucleic acid biosynthesis and as pharmacophores in drug development.

The molecular structure of 4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine incorporates several key functional groups that contribute to its reactivity and biological significance. The presence of a bromine atom at the 4-position enhances its utility as a synthetic intermediate, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. The cyclopropyl group at the 2-position introduces steric hindrance, which can influence binding interactions with biological targets, while the (1-ethoxyethenyl) substituent at the 6-position adds an electrophilic double bond that may participate in various chemical transformations.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with therapeutic potential. The structural features of 4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine make it an attractive scaffold for designing molecules with anti-cancer, anti-viral, and anti-inflammatory properties. For instance, studies have demonstrated that pyrimidine-based compounds can interact with enzymes and receptors involved in critical cellular pathways, thereby modulating disease-related processes.

One of the most compelling areas of research involving 4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine is its application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By designing pyrimidine derivatives that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The bromine substituent in this compound facilitates the introduction of further modifications that can enhance kinase binding affinity.

Moreover, the cyclopropyl group has been shown to influence the pharmacokinetic properties of drug candidates by affecting their metabolic stability and solubility. This feature is particularly important in drug design, as it can determine how well a compound is absorbed, distributed, metabolized, and excreted by the body. The (1-ethoxyethenyl) moiety also contributes to the overall electronic properties of the molecule, which can be fine-tuned to optimize interactions with biological targets.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine with greater accuracy before conducting costly wet-lab experiments. Molecular docking studies have identified potential binding pockets on target proteins where this compound could interact effectively. These computational insights have guided experimental efforts toward synthesizing analogs with enhanced potency and selectivity.

The synthesis of 4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination of a precursor pyrimidine derivative, followed by cyclopropanation and subsequent ethoxylation to introduce the (1-ethoxyethenyl) group. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm structural integrity.

The versatility of 4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine as a building block has also been explored in materials science applications. Pyrimidine derivatives have been investigated for their potential use in organic electronics due to their ability to form stable conjugated systems that can transport charge efficiently. While this application is less explored compared to pharmaceuticals, it represents an exciting area for future research.

In conclusion,4-Bromo-2-cyclopropyl-6-(1-ethoxyethenyl)pyrimidine (CAS No. 2137683-54-4) is a multifaceted compound with significant potential in both drug discovery and materials science. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutics targeting various diseases, particularly cancer and inflammatory conditions. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in chemical biology and medicinal chemistry.